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Compound of Interest

Compound Name: 6-Bromo-2-pyridinecarbonitrile

Cat. No.: B023229 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physicochemical properties, applications,

and handling of 6-Bromo-2-pyridinecarbonitrile, a key intermediate in various fields of

chemical synthesis.

Core Properties and Molecular Data
6-Bromo-2-pyridinecarbonitrile is a halogenated pyridine derivative widely utilized as a

building block in organic synthesis. Its molecular structure, featuring both a bromine atom and

a nitrile group on the pyridine ring, imparts significant reactivity and versatility.

Physicochemical Data Summary
The essential quantitative data for 6-Bromo-2-pyridinecarbonitrile are summarized in the

table below. These parameters are critical for reaction planning, purification, and analytical

characterization.
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Property Value Source(s)

Molecular Weight 183.01 g/mol [1][2][3][4]

Molecular Formula C₆H₃BrN₂ [1][2][3][4][5]

CAS Number 122918-25-6 [1][2][3][4]

Appearance
White to off-white solid /

crystalline powder
[5]

Melting Point 100-104 °C or 121-123 °C [2][3][5]

Boiling Point 269.7 ± 20.0 °C (Predicted) [2]

Density 1.72 ± 0.1 g/cm³ (Predicted) [2]

Solubility

Insoluble in water; Soluble in

organic solvents (e.g.,

dichloromethane, chloroform)

[5][6]

Chemical Reactivity and Applications
The utility of 6-Bromo-2-pyridinecarbonitrile stems from its dual reactivity. The bromine atom

is highly active and susceptible to nucleophilic substitution reactions, allowing for the

introduction of various functional groups.[5][6] The nitrile group can also participate in a range

of chemical transformations.

This compound serves as a crucial intermediate in the synthesis of more complex molecules

across several industries:

Pharmaceuticals: It is a foundational material for preparing a variety of bioactive compounds

and drugs.[6][7]

Materials Science: It is used to create functional polymers and organic optoelectronic

materials, leveraging its unique electronic properties for applications in solar cells and

Organic Light Emitting Diodes (OLEDs).[5]

Agrochemicals: It is also applied in the development of new pesticides.[5]
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The general workflow for utilizing this compound as a synthetic intermediate is illustrated below.

Starting Material

Synthetic Transformation

Target Molecules

6-Bromo-2-pyridinecarbonitrile

Chemical Reaction
(e.g., Nucleophilic Substitution,

Cross-Coupling)

Pharmaceuticals Functional Materials Agrochemicals

Click to download full resolution via product page

Caption: Synthetic utility of 6-Bromo-2-pyridinecarbonitrile.

Experimental Protocols: A Methodological Overview
While specific experimental protocols are proprietary or publication-specific, a generalized

methodology for a common reaction, such as a Suzuki cross-coupling, is described here. This

protocol is illustrative and should be adapted based on the specific substrate and desired

product.

Objective: To demonstrate the use of 6-Bromo-2-pyridinecarbonitrile in a carbon-carbon

bond-forming reaction.

Reaction Workflow:
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1. Reagent Preparation

3. Reaction Assembly
(Solvent, Base, Catalyst,

Reactants)

2. Inert Atmosphere Setup

4. Heating & Stirring
(e.g., 80-100 °C, 12-24h)

5. Work-up & Extraction

6. Purification
(e.g., Column Chromatography)

7. Characterization
(NMR, MS)

Click to download full resolution via product page

Caption: General workflow for a cross-coupling reaction.

Detailed Methodological Steps:
Reagent Preparation:

In a reaction vessel, dissolve 6-Bromo-2-pyridinecarbonitrile (1 equivalent).

Add a suitable boronic acid or ester (1.1-1.5 equivalents).

Add a palladium catalyst (e.g., Pd(PPh₃)₄, 0.02-0.05 equivalents) and a base (e.g., K₂CO₃

or Cs₂CO₃, 2-3 equivalents).
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Inert Atmosphere:

Seal the reaction vessel.

Evacuate and backfill the vessel with an inert gas (e.g., Argon or Nitrogen) three times to

ensure anaerobic conditions.

Reaction Execution:

Add a degassed solvent (e.g., Dioxane, Toluene, or DMF).

Heat the mixture to the target temperature (typically 80-120 °C) with vigorous stirring.

Monitor the reaction progress using an appropriate technique (e.g., TLC or LC-MS).

Work-up and Purification:

After completion, cool the reaction to room temperature.

Dilute the mixture with an organic solvent (e.g., Ethyl Acetate) and wash with water and

brine.

Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under

reduced pressure.

Purify the crude product via column chromatography on silica gel to isolate the desired

compound.

Analysis:

Confirm the structure and purity of the final product using analytical methods such as

Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Safety and Handling
6-Bromo-2-pyridinecarbonitrile is classified as a hazardous substance and requires careful

handling.
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Hazards: It is harmful if swallowed, causes skin irritation, and may cause respiratory

irritation.[2][3] It poses a risk of serious damage to the eyes.[3]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves,

safety goggles (eyeshields), and a lab coat.[3] Use a dust mask or work in a well-ventilated

fume hood.[3]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidants, acids, and bases.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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